Ethyl 2-[[4-oxo-3-(3-pyrrolidin-1-ylpropyl)-[1]benzothiolo[3,2-d]pyrimidin-2-yl]sulfanyl]acetate
Ethyl 2-[[4-oxo-3-(3-pyrrolidin-1-ylpropyl)-[1]benzothiolo[3,2-d]pyrimidin-2-yl]sulfanyl]acetate
CM037 is a selective aldehyde dehydrogenase 1A1 (ALDH1A1) inhibitor. It acts by binding within the aldehyde binding pocket of ALDH1A1 in a competitive mode of inhibition.
Brand Name:
Vulcanchem
CAS No.:
896795-60-1
VCID:
VC0524089
InChI:
InChI=1S/C21H25N3O3S2/c1-2-27-17(25)14-28-21-22-18-15-8-3-4-9-16(15)29-19(18)20(26)24(21)13-7-12-23-10-5-6-11-23/h3-4,8-9H,2,5-7,10-14H2,1H3
SMILES:
CCOC(=O)CSC1=NC2=C(C(=O)N1CCCN3CCCC3)SC4=CC=CC=C42
Molecular Formula:
C21H25N3O3S2
Molecular Weight:
431.6 g/mol
Ethyl 2-[[4-oxo-3-(3-pyrrolidin-1-ylpropyl)-[1]benzothiolo[3,2-d]pyrimidin-2-yl]sulfanyl]acetate
CAS No.: 896795-60-1
Inhibitors
VCID: VC0524089
Molecular Formula: C21H25N3O3S2
Molecular Weight: 431.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
![Ethyl 2-[[4-oxo-3-(3-pyrrolidin-1-ylpropyl)-[1]benzothiolo[3,2-d]pyrimidin-2-yl]sulfanyl]acetate - 896795-60-1](/images/no_structure.jpg)
| CAS No. | 896795-60-1 |
|---|---|
| Product Name | Ethyl 2-[[4-oxo-3-(3-pyrrolidin-1-ylpropyl)-[1]benzothiolo[3,2-d]pyrimidin-2-yl]sulfanyl]acetate |
| Molecular Formula | C21H25N3O3S2 |
| Molecular Weight | 431.6 g/mol |
| IUPAC Name | ethyl 2-[[4-oxo-3-(3-pyrrolidin-1-ylpropyl)-[1]benzothiolo[3,2-d]pyrimidin-2-yl]sulfanyl]acetate |
| Standard InChI | InChI=1S/C21H25N3O3S2/c1-2-27-17(25)14-28-21-22-18-15-8-3-4-9-16(15)29-19(18)20(26)24(21)13-7-12-23-10-5-6-11-23/h3-4,8-9H,2,5-7,10-14H2,1H3 |
| Standard InChIKey | SKDRHRAYBYQVNU-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CSC1=NC2=C(C(=O)N1CCCN3CCCC3)SC4=CC=CC=C42 |
| Canonical SMILES | CCOC(=O)CSC1=NC2=C(C(=O)N1CCCN3CCCC3)SC4=CC=CC=C42 |
| Appearance | Solid powder |
| Description | CM037 is a selective aldehyde dehydrogenase 1A1 (ALDH1A1) inhibitor. It acts by binding within the aldehyde binding pocket of ALDH1A1 in a competitive mode of inhibition. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | CM037; CM-037; CM 037; A37; A-37; A 37; |
| Reference | 1: Morgan CA, Hurley TD. Characterization of two distinct structural classes of selective aldehyde dehydrogenase 1A1 inhibitors. J Med Chem. 2015 Feb 26;58(4):1964-75. doi: 10.1021/jm501900s. Epub 2015 Feb 10. PubMed PMID: 25634381; PubMed Central PMCID: PMC4344389. |
| PubChem Compound | 5049161 |
| Last Modified | Nov 11 2021 |
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